![molecular formula C19H18Cl2N4O3 B2970890 N-(2,3-dichlorophenyl)-2-(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetamide CAS No. 1251564-61-0](/img/structure/B2970890.png)
N-(2,3-dichlorophenyl)-2-(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetamide
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Description
N-(2,3-dichlorophenyl)-2-(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetamide is a useful research compound. Its molecular formula is C19H18Cl2N4O3 and its molecular weight is 421.28. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Activity
Research indicates that derivatives of acetamide bearing heterocyclic cores like 1,3,4-oxadiazole have been synthesized and evaluated for their antibacterial potentials. One study found that such compounds are moderate inhibitors but relatively more active against Gram-negative bacterial strains, with specific derivatives showing promising antibacterial activities against strains like Salmonella typhi, Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Bacillus subtilis (Iqbal et al., 2017).
Anticancer and Antiangiogenic Effects
Novel derivatives have been synthesized with potential anticancer and antiangiogenic effects, as demonstrated in studies using mouse Ehrlich Ascites Tumor (EAT) as a model system. These compounds showed significant reduction in tumor volume and cell number, and improved the life span of EAT-bearing mice, highlighting their potential as candidates for anticancer therapy (Chandrappa et al., 2010).
Antimicrobial Nano-Materials
Acetamide derivatives have also been synthesized and tested for antimicrobial activities against pathogenic bacteria and Candida species. Certain compounds demonstrated effective antimicrobial properties, with notable efficacy against fungi, suggesting their use in developing antimicrobial agents (Mokhtari & Pourabdollah, 2013).
Alzheimer’s Disease Treatment
Another line of research involves synthesizing derivatives to evaluate new drug candidates for Alzheimer’s disease. These compounds have been tested for enzyme inhibition activity against acetylcholinesterase (AChE), a key target in Alzheimer’s disease treatment, showing potential as new therapeutic options (Rehman et al., 2018).
properties
IUPAC Name |
N-(2,3-dichlorophenyl)-2-[4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18Cl2N4O3/c20-13-3-1-4-14(17(13)21)22-16(26)11-25-8-6-12(7-9-25)18-23-24-19(28-18)15-5-2-10-27-15/h1-5,10,12H,6-9,11H2,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHHVSCLTUZFRPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=NN=C(O2)C3=CC=CO3)CC(=O)NC4=C(C(=CC=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18Cl2N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,3-dichlorophenyl)-2-(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetamide |
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